Cas no 61450-04-2 (2-Furancarboxylic acid, tetrahydro-2-methyl-, methyl ester, (S)-)

• Product Name: 2-Furancarboxylic acid, tetrahydro-2-methyl-, methyl ester, (S)-
• CAS No: 61450-04-2
• MF: C₇H₁₂O₃
• MW: 144.168382644653
• CID: 478907
• PubChem ID: 71395763
• Update Time: 2025-04-19

2-Furancarboxylic acid, tetrahydro-2-methyl-, methyl ester, (S)- Chemical and Physical Properties

Names and Identifiers

• 2-Furancarboxylic acid, tetrahydro-2-methyl-, methyl ester, (S)-
• methyl (2S)-2-methyloxolane-2-carboxylate
• DTXSID30817365
• 61450-04-2

• Inchi： 1S/C7H12O3/c1-7(6(8)9-2)4-3-5-10-7/h3-5H2,1-2H3/t7-/m0/s1
• InChI Key： CWJSQEOFZMFXDO-ZETCQYMHSA-N
• SMILES： O1CCC[C@]1(C(=O)OC)C

Computed Properties

• Exact Mass: 144.07866
• Monoisotopic Mass: 144.078644241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 144
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• PSA: 35.53